Cas no 476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid)
476-67-5 structure
Product Name:3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
CAS No:476-67-5
MF:C14H8O9
MW:320.207924842834
CID:1518254
PubChem ID:5319108
Update Time:2025-04-21
3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
- 3,4,8,9,10-pentahydroxy-6-oxobenzo[c]chromene-1-carboxylic acid
- 476-67-5
- Luteic acid
- UNII-B54CJS6VNV
- SCHEMBL13637035
- 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo[b,d]pyran-1-carboxylic acid
- 6H-Dibenzo(b,d)pyran-1-carboxylic acid, 3,4,8,9,10-pentahydroxy-6-oxo-
- B54CJS6VNV
- Luteolic acid
- 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo(b,d)pyran-1-carboxylic acid
- Q15088017
- DTXSID90197216
-
- Inchi: 1S/C14H8O9/c15-5-2-4-7(11(19)9(5)17)8-3(13(20)21)1-6(16)10(18)12(8)23-14(4)22/h1-2,15-19H,(H,20,21)
- InChI Key: FLZGFQFYDGHWLR-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(C(=C(C=2C2C(C(=O)O)=CC(=C(C1=2)O)O)O)O)O)=O
Computed Properties
- Exact Mass: 320.01674
- Monoisotopic Mass: 320.01683183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 165Ų
Experimental Properties
- PSA: 164.75
3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid) Related Products
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